Cas no 827320-19-4 (2-Butenethioamide, N-2-propenyl-)

2-Butenethioamide, N-2-propenyl- structure
827320-19-4 structure
Product name:2-Butenethioamide, N-2-propenyl-
CAS No:827320-19-4
MF:C7H11NS
MW:141.23394
CID:684860
PubChem ID:71417554

2-Butenethioamide, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenethioamide, N-2-propenyl-
    • N-prop-2-enylbut-2-enethioamide
    • N-(Prop-2-en-1-yl)but-2-enethioamide
    • DTXSID80836889
    • 827320-19-4
    • N-allyl-2-butenethioamide
    • Inchi: InChI=1S/C7H11NS/c1-3-5-7(9)8-6-4-2/h3-5H,2,6H2,1H3,(H,8,9)
    • InChI Key: POWOOZKCYVENKE-UHFFFAOYSA-N
    • SMILES: CC=CC(=S)NCC=C

Computed Properties

  • Exact Mass: 141.06122053g/mol
  • Monoisotopic Mass: 141.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 44.1Ų
  • XLogP3: 1.6

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